Cas no 61808-16-0 (1,3-Benzenedipropanoic acid, 4-methoxy-2,6-dimethyl-)

• Product name: 1,3-Benzenedipropanoic acid, 4-methoxy-2,6-dimethyl-
• CAS No: 61808-16-0
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 465578
• PubChem ID: 12329409

1,3-Benzenedipropanoic acid, 4-methoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedipropanoic acid, 4-methoxy-2,6-dimethyl-
• 3-[3-(2-carboxyethyl)-4-methoxy-2,6-dimethylphenyl]propanoic acid
• 61808-16-0
• 3,3'-(4-Methoxy-2,6-dimethyl-1,3-phenylene)dipropanoic acid
• DTXSID60490241

• Inchi： InChI=1S/C15H20O5/c1-9-8-13(20-3)12(5-7-15(18)19)10(2)11(9)4-6-14(16)17/h8H,4-7H2,1-3H3,(H,16,17)(H,18,19)
• InChI Key： GOCPLWHEQMHIPN-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1CCC(=O)O)C)CCC(=O)O)OC

Computed Properties

• Exact Mass: 280.1311
• Monoisotopic Mass: 280.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 83.83